Cas no 2034595-63-4 (2-(2-fluorophenoxy)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide
• CAS No: 2034595-63-4
• MF: C₁₇H₁₆FN₃O₂S
• MW: 345.39124584198
• CID: 5337468
• Update Time: 2025-05-21

2-(2-fluorophenoxy)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-2-(2-fluorophenoxy)acetamide
• 2-(2-fluorophenoxy)-N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)acetamide
• 2-(2-fluorophenoxy)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide

• Inchi： 1S/C17H16FN3O2S/c18-14-4-1-2-5-16(14)23-11-17(22)19-10-15(13-6-9-24-12-13)21-8-3-7-20-21/h1-9,12,15H,10-11H2,(H,19,22)
• InChI Key： QXRGBPIYNBIIQR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(COC1C=CC=CC=1F)=O)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 415
• XLogP3: 2.7
• Topological Polar Surface Area: 84.4

Additional information on 2-(2-fluorophenoxy)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide

Recent Advances in the Study of 2-(2-fluorophenoxy)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide (CAS: 2034595-63-4)

The compound 2-(2-fluorophenoxy)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide (CAS: 2034595-63-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorophenoxy group, a pyrazole ring, and a thiophene moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary in vitro studies have demonstrated that 2-(2-fluorophenoxy)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide exhibits selective binding affinity towards certain receptors, such as G-protein-coupled receptors (GPCRs) and kinases. These findings suggest its potential utility in modulating signaling pathways implicated in various diseases, including cancer, inflammatory disorders, and neurological conditions. Further investigations are underway to explore its efficacy and safety profiles in preclinical models.

In addition to its pharmacological properties, recent synthetic chemistry efforts have focused on optimizing the compound's structure-activity relationship (SAR). Researchers have developed novel derivatives of 2-(2-fluorophenoxy)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide to enhance its bioavailability, metabolic stability, and target specificity. These modifications have yielded compounds with improved pharmacokinetic profiles, paving the way for further development as potential therapeutics.

Another notable advancement is the application of computational modeling and molecular docking studies to predict the compound's binding modes and interactions with its targets. These in silico approaches have provided valuable insights into the molecular basis of its activity, facilitating the rational design of more potent and selective analogs. Such efforts are expected to accelerate the discovery of next-generation drugs based on this scaffold.

Despite these promising developments, challenges remain in translating the compound's potential into clinical applications. Issues such as off-target effects, toxicity, and formulation stability need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring this compound closer to commercialization.

In conclusion, 2-(2-fluorophenoxy)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide (CAS: 2034595-63-4) represents a promising candidate for drug development, with its unique structural features and diverse pharmacological activities. Ongoing research efforts are expected to further unravel its therapeutic potential and contribute to the advancement of chemical biology and pharmaceutical sciences.